Scillarenin
Scillarenin
Scillarenin is a 3beta-hydroxy steroid and a 14beta-hydroxy steroid. It derives from a bufanolide.
Brand Name:
Vulcanchem
CAS No.:
465-22-5
VCID:
VC21120870
InChI:
InChI=1S/C24H32O4/c1-22-10-7-17(25)13-16(22)4-5-20-19(22)8-11-23(2)18(9-12-24(20,23)27)15-3-6-21(26)28-14-15/h3,6,13-14,17-20,25,27H,4-5,7-12H2,1-2H3/t17-,18+,19-,20+,22-,23+,24-/m0/s1
SMILES:
CC12CCC(C=C1CCC3C2CCC4(C3(CCC4C5=COC(=O)C=C5)O)C)O
Molecular Formula:
C24H32O4
Molecular Weight:
384.5 g/mol
Scillarenin
CAS No.: 465-22-5
Cat. No.: VC21120870
Molecular Formula: C24H32O4
Molecular Weight: 384.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Scillarenin is a 3beta-hydroxy steroid and a 14beta-hydroxy steroid. It derives from a bufanolide. |
|---|---|
| CAS No. | 465-22-5 |
| Molecular Formula | C24H32O4 |
| Molecular Weight | 384.5 g/mol |
| IUPAC Name | 5-[(3S,8R,9S,10R,13R,14S,17R)-3,14-dihydroxy-10,13-dimethyl-1,2,3,6,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pyran-2-one |
| Standard InChI | InChI=1S/C24H32O4/c1-22-10-7-17(25)13-16(22)4-5-20-19(22)8-11-23(2)18(9-12-24(20,23)27)15-3-6-21(26)28-14-15/h3,6,13-14,17-20,25,27H,4-5,7-12H2,1-2H3/t17-,18+,19-,20+,22-,23+,24-/m0/s1 |
| Standard InChI Key | OVUOVMIMOCJILI-KFZANIOBSA-N |
| Isomeric SMILES | C[C@]12CC[C@@H](C=C1CC[C@@H]3[C@@H]2CC[C@]4([C@@]3(CC[C@@H]4C5=COC(=O)C=C5)O)C)O |
| SMILES | CC12CCC(C=C1CCC3C2CCC4(C3(CCC4C5=COC(=O)C=C5)O)C)O |
| Canonical SMILES | CC12CCC(C=C1CCC3C2CCC4(C3(CCC4C5=COC(=O)C=C5)O)C)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator